Cas no 883512-18-3 (2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde)

• Product Name: 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde
• CAS No: 883512-18-3
• MF: C₁₈H₁₉FN₂O
• MW: 298.354667901993
• CID: 993022
• PubChem ID: 26188736
• Update Time: 2025-05-23

2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde
• 2-(4-Benzyl-1-piperazino)-3-fluorobenzaldehyde
• 2-(4-benzylpiperazin-1-yl)-3-fluorobenzaldehyde
• 2-(2-CHLORO-6-FLUOROBENZYLOXY)BENZALDEHYDE
• 2-(4-Benzyl-1-piperazine)-3-fluoro-benzaldehyde
• 883512-18-3
• DTXSID90649846
• 2-(4-Benzyl-1-piperazinyl)-3-fluorobenzaldehyde

• MDL： MFCD06656548
• Inchi： 1S/C18H19FN2O/c19-17-8-4-7-16(14-22)18(17)21-11-9-20(10-12-21)13-15-5-2-1-3-6-15/h1-8,14H,9-13H2
• InChI Key： IGPMDKVBYMCGQO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 298.14800
• Monoisotopic Mass: 298.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.96330

2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde

2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde: A Comprehensive Overview

The compound 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde, identified by the CAS number 883512-18-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural properties, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde comprises a benzaldehyde moiety with a fluorine substituent at the 3-position and a piperazine ring substituted with a benzyl group at the 4-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological assays. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds, which enhances its bioavailability and interaction with biological targets.

Recent studies have highlighted the potential of CAS 883512-18-3 in drug discovery. Researchers have explored its role as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The fluorine atom at the 3-position of the benzaldehyde group contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and interacting with cellular targets.

In terms of synthesis, several methods have been reported to prepare 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde. One common approach involves the Friedel-Crafts alkylation reaction, where a benzyl group is introduced onto the piperazine ring. This is followed by a nucleophilic aromatic substitution to introduce the fluorine atom at the desired position. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product.

The application of this compound extends beyond pharmacology. It has been utilized as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and macrocycles. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and catalysis.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of CAS 883512-18-3 with greater accuracy. Molecular docking studies have revealed potential binding modes of this compound with key enzymes involved in disease pathways, providing insights into its therapeutic potential. Furthermore, experimental validations have confirmed these predictions, demonstrating its ability to inhibit specific enzymatic activities.

In conclusion, 2-(4-Benzyl-1-piperazino)-3-fluoro-benzaldehyde, CAS number 883512-18-3, stands as a testament to the ingenuity of modern chemical synthesis and its applications in diverse scientific domains. With ongoing research uncovering new facets of its properties and utility, this compound continues to be a focal point for scientists striving to push the boundaries of chemical innovation.